Cas no 22944-86-1 (4H-1,3-Oxazine-2-propanol,5,6-dihydro-4,4,6-trimethyl-)

• Product Name: 4H-1,3-Oxazine-2-propanol,5,6-dihydro-4,4,6-trimethyl-
• CAS No: 22944-86-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 259106
• PubChem ID: 293672
• Update Time: 2025-04-19

4H-1,3-Oxazine-2-propanol,5,6-dihydro-4,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Oxazine-2-propanol,5,6-dihydro-4,4,6-trimethyl-
• 3-(4,4,6-trimethyl-5,6-dihydro-1,3-oxazin-2-yl)propan-1-ol
• 3-(4,4,6-trimethyl-5,6-dihydro-4H-[1,3]oxazin-2-yl)-propan-1-ol
• 3-(4,4,6-Trimethyl-5,6-dihydro-4H-1,3-oxazin-2-yl)-1-propanol
• 3-(4,4,6-Trimethyl-5,6-dihydro-4H-1,3-oxazinyl-(2))-propanol-(1)
• AC1L6KP9
• AC1Q4UG8
• AG-E-66336
• AR-1E6715
• CTK4F0522
• NSC160541
• 22944-86-1
• UNII-Y6XD98S8JE
• 4H-1,3-Oxazine-2-propanol, 5,6-dihydro-4,4,6-trimethyl-
• Y6XD98S8JE
• 5,6-Dihydro-4,4,6-trimethyl-4H-1,3-oxazine-2-propanol
• NSC-160541
• NSC 160541

• Inchi： 1S/C10H19NO2/c1-8-7-10(2,3)11-9(13-8)5-4-6-12/h8,12H,4-7H2,1-3H3
• InChI Key： OWNOPHKBDPLEGR-UHFFFAOYSA-N
• SMILES： O1C(CCCO)=NC(C)(C)CC1C

Computed Properties

• Exact Mass: 185.14167
• Monoisotopic Mass: 185.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 269.1°Cat760mmHg
• Flash Point: 116.6°C
• Refractive Index: 1.494
• PSA: 41.82
• LogP: 1.18040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Imidoesters